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Methyl 4-[(E)-[[2-[[4-(4-methylphenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]hydrazinylidene]methyl]benzoate Methyl 4-[(E)-[[2-[[4-(4-methylphenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]hydrazinylidene]methyl]benzoate
Brand Name: Vulcanchem
CAS No.: 314071-62-0
VCID: VC0380037
InChI: InChI=1S/C26H23N5O3S/c1-18-8-14-22(15-9-18)31-24(20-6-4-3-5-7-20)29-30-26(31)35-17-23(32)28-27-16-19-10-12-21(13-11-19)25(33)34-2/h3-16H,17H2,1-2H3,(H,28,32)/b27-16+
SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NN=CC3=CC=C(C=C3)C(=O)OC)C4=CC=CC=C4
Molecular Formula: C26H23N5O3S
Molecular Weight: 485.6g/mol

Methyl 4-[(E)-[[2-[[4-(4-methylphenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]hydrazinylidene]methyl]benzoate

CAS No.: 314071-62-0

Main Products

VCID: VC0380037

Molecular Formula: C26H23N5O3S

Molecular Weight: 485.6g/mol

Methyl 4-[(E)-[[2-[[4-(4-methylphenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]hydrazinylidene]methyl]benzoate - 314071-62-0

CAS No. 314071-62-0
Product Name Methyl 4-[(E)-[[2-[[4-(4-methylphenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]hydrazinylidene]methyl]benzoate
Molecular Formula C26H23N5O3S
Molecular Weight 485.6g/mol
IUPAC Name methyl 4-[(E)-[[2-[[4-(4-methylphenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]hydrazinylidene]methyl]benzoate
Standard InChI InChI=1S/C26H23N5O3S/c1-18-8-14-22(15-9-18)31-24(20-6-4-3-5-7-20)29-30-26(31)35-17-23(32)28-27-16-19-10-12-21(13-11-19)25(33)34-2/h3-16H,17H2,1-2H3,(H,28,32)/b27-16+
Standard InChIKey CARBEXYTOMIAGR-JVWAILMASA-N
Isomeric SMILES CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N/N=C/C3=CC=C(C=C3)C(=O)OC)C4=CC=CC=C4
SMILES CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NN=CC3=CC=C(C=C3)C(=O)OC)C4=CC=CC=C4
Canonical SMILES CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NN=CC3=CC=C(C=C3)C(=O)OC)C4=CC=CC=C4
PubChem Compound 6872320
Last Modified Nov 11 2021
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